4-methoxyphenyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate
Description
4-methoxyphenyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biochemistry, and pharmacology. This compound is also known as coumarin derivative and has a molecular formula of C19H16O6.
Scientific Research Applications
Antibacterial Activity
Research by Behrami and Dobroshi (2019) focused on the synthesis of new derivatives of 4-hydroxy-chromen-2-one, including compounds structurally similar to "4-methoxyphenyl 6-methoxy-2-oxo-2H-chromene-3-carboxylate". These compounds exhibited high levels of antibacterial activity against strains such as Staphylococcus aureus, E. coli, and Bacillus cereus, showcasing their potential in combating bacterial infections. The study emphasizes the significance of novel organic compounds in developing effective antibacterial agents (Behrami & Dobroshi, 2019).
Organic Synthesis and Catalysis
Alonzi et al. (2014) explored the synthesis of Warfarin and its analogues, where "this compound" could theoretically serve as a related compound. The study utilized polystyrene-supported TBD catalysts in the Michael addition, yielding products with high conversion rates. This research demonstrates the utility of chromene derivatives in synthesizing biologically active molecules and highlights the efficiency of novel catalytic systems in organic synthesis (Alonzi et al., 2014).
Materials Science and Optoelectronic Applications
Ibrahim et al. (2017) conducted a study on "5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC)", a compound related to "this compound", focusing on its synthesis, band structure calculations, and optoelectronic properties. The research revealed promising applications of such compounds in optoelectronic devices due to their distinctive photoluminescence and photoelectrical characteristics, which could be leveraged in the development of novel optoelectronic materials (Ibrahim et al., 2017).
properties
IUPAC Name |
(4-methoxyphenyl) 6-methoxy-2-oxochromene-3-carboxylate |
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InChI |
InChI=1S/C18H14O6/c1-21-12-3-5-13(6-4-12)23-17(19)15-10-11-9-14(22-2)7-8-16(11)24-18(15)20/h3-10H,1-2H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
IYOJABZILWABFD-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
COC1=CC=C(C=C1)OC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C18H14O6 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
326.3 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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